Cas no 1804721-74-1 (3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine
• CAS No: 1804721-74-1
• MF: C₇H₄Br₂ClF₂N
• MW: 335.371166229248
• CID: 4858394
• Update Time: 2025-05-20

3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Br2ClF2N/c8-2-5-6(9)3(10)1-4(13-5)7(11)12/h1,7H,2H2
• InChI Key： ZNPYSJQUTXISRW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)N=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine

3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine, with the CAS number 1804721-74-1, is a highly specialized organic molecule belonging to the pyridine family. This compound is characterized by its complex substitution pattern, featuring bromine, chlorine, and difluoromethyl groups attached to the pyridine ring. Its structure makes it a valuable intermediate in various chemical synthesis processes and a subject of interest in contemporary research.

The synthesis of this compound typically involves multi-step reactions, often utilizing halogenation and substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions. These developments have significantly improved the yield and purity of the compound, making it more accessible for further applications.

In terms of applications, 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine has shown promise in the field of medicinal chemistry. Its unique electronic properties and structural features make it an ideal candidate for designing bioactive molecules. For instance, studies have demonstrated its potential as a precursor for developing antiviral agents and anticancer drugs. The presence of multiple halogen atoms enhances its ability to interact with biological targets, thereby increasing its therapeutic potential.

Recent research has also highlighted the role of this compound in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a building block for advanced materials such as metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The difluoromethyl group in particular contributes to the stability and functionality of these frameworks.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of such compounds becomes crucial. Studies have shown that under certain conditions, 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine undergoes biodegradation, reducing its persistence in the environment. However, further research is needed to fully assess its long-term effects on ecosystems.

In conclusion, 3-Bromo-2-(bromomethyl)-4-chloro-6-(difluoromethyl)pyridine stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its synthesis continues to evolve with advancements in catalytic methods, while its applications span from drug discovery to materials science. As research progresses, this compound is expected to play an even more significant role in addressing challenges in chemistry and beyond.